Cas no 875858-84-7 (3-(4-fluorophenyl)aminopropanamide)

• Product Name: 3-(4-fluorophenyl)aminopropanamide
• CAS No: 875858-84-7
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• MDL: MFCD07841704
• CID: 4663525
• PubChem ID: 7131947
• Update Time: 2025-11-03

3-(4-fluorophenyl)aminopropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-[(4-fluorophenyl)amino]-
• 3-(4-fluorophenyl)aminopropanamide

• MDL： MFCD07841704
• Inchi： 1S/C9H11FN2O/c10-7-1-3-8(4-2-7)12-6-5-9(11)13/h1-4,12H,5-6H2,(H2,11,13)
• InChI Key： ONRYUHZLQGECAO-UHFFFAOYSA-N
• SMILES： C(N)(=O)CCNC1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(4-fluorophenyl)aminopropanamide

Comprehensive Overview of 3-(4-fluorophenyl)aminopropanamide (CAS No. 875858-84-7): Properties, Applications, and Research Insights

3-(4-fluorophenyl)aminopropanamide (CAS No. 875858-84-7) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The presence of a 4-fluorophenyl group and an aminopropanamide moiety makes it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly in targeting enzymes and receptors associated with neurological and metabolic disorders.

In recent years, the demand for fluorinated compounds like 3-(4-fluorophenyl)aminopropanamide has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine-containing drugs in the pharmaceutical industry, as highlighted in popular search queries such as "fluorinated drug candidates 2023" and "role of fluorine in medicinal chemistry." The compound's CAS No. 875858-84-7 is often referenced in patent literature and academic journals, underscoring its relevance in cutting-edge research.

From a synthetic perspective, 3-(4-fluorophenyl)aminopropanamide serves as a key building block for small-molecule inhibitors and protease modulators. Its amide linkage and aromatic fluorine substitution contribute to its ability to interact with biological targets selectively. This property has led to its inclusion in studies addressing neurodegenerative diseases and cancer signaling pathways, topics frequently searched by professionals in the field.

Environmental and safety profiles of CAS No. 875858-84-7 are also of interest to industrial users. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Searches like "safe handling of fluorinated amides" reflect this concern. The compound's stability under standard conditions makes it suitable for scalable production, a factor often discussed in forums on green chemistry and sustainable synthesis.

In summary, 3-(4-fluorophenyl)aminopropanamide (CAS No. 875858-84-7) exemplifies the intersection of structural innovation and therapeutic potential. Its applications span from preclinical drug development to mechanistic studies, making it a compound of enduring scientific value. As research trends evolve, this molecule continues to inspire inquiries into fluorine's role in drug design and next-generation bioactive agents.